Niobium

• IUPAC Name: niobium
• InChI: InChI=1S/Nb
• InChI Key: GUCVJGMIXFAOAE-UHFFFAOYSA-N
• Canonical SMILES: [Nb]
• Molecular Formula: Nb
• DSSTOX Substance ID: DTXSID4052479
• Molecular Weight: 92.90637 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals, Shiny, soft, ductile metal that develops a bluish cast after oxidizing in air at room temperature over a long time or after heating to 200 deg C; [http://periodic.lanl.gov/elements/41.html]
• CAS No.: 7440-03-1, 53373-50-5

Description

Niobium is a soft, grey, crystalline, and ductile transition metal with the atomic number 41. It is often found in the minerals pyrochlore and columbite, which are its main commercial sources . This compound was first discovered in 1801 by the English chemist Charles Hatchett, who initially named it columbium. The name was later changed to this compound in honor of Niobe, the mythological daughter of Tantalus . This compound is primarily used in alloys, tools, dies, and superconductive magnets .

Synthetic Routes and Reaction Conditions:

Vacuum Carbon Reduction Method: This method involves reducing this compound pentoxide with carbon in a vacuum tube furnace.

Sodium Thermal Reduction Method: In this method, this compound pentachloride is reduced with sodium at high temperatures.

Electrolysis Method: this compound can be obtained by electrolysis of fused salts.

Nitriding Process: This involves the reaction of this compound with nitrogen to form this compound nitride.

Industrial Production Methods:

Solvent Extraction: this compound is separated from tantalum using solvent extraction in a liquid-liquid process.

Electron-Beam Melting: This method is used for further purification of this compound.

Vacuum Sintering: this compound powder is consolidated and purified by vacuum sintering.

Types of Reactions:

Oxidation: this compound reacts with oxygen to form a passivating oxide layer.

Reduction: this compound pentoxide can be reduced to this compound metal using carbon or hydrogen.

Substitution: this compound reacts with halogens to form this compound halides.

Common Reagents and Conditions:

Oxygen: this compound reacts with oxygen at elevated temperatures to form this compound pentoxide.

Hydrofluoric Acid: this compound dissolves in hydrofluoric acid or a mixture of hydrofluoric acid and nitric acid.

Halogens: this compound reacts with fluorine, chlorine, bromine, and iodine to form this compound halides.

Major Products:

This compound Pentoxide (Nb₂O₅): Formed by oxidation of this compound.

This compound Halides (NbX₅): Formed by reaction with halogens.

Mechanism of Action

Target of Action

Niobium, also known as Columbium, is a transition metal that plays a significant role in various industries due to its unique properties . It is primarily used in the production of high-strength low-alloy steels , and in the creation of superconducting magnets . Recently, it has gained attention for its potential in the electric vehicle industry, where it’s being explored for its ability to reduce charging times and fire risks in lithium-ion batteries .

Mode of Action

This compound interacts with its targets primarily through the formation of alloys and compounds. For instance, in the production of steel, this compound is added to enhance the strength of the material . In the context of battery technology, this compound oxides have been shown to be outstanding cathode materials for high-power batteries due to high Li-diffusion rates through their crystal structures .

Biochemical Pathways

Upon dissolution of this compound chloride in benzyl alcohol, octahedral [NbCl6−xO] complexes form through exchange of chloride ligands. Heating of the solution results in polymerization, where larger clusters built from multiple edge-sharing [NbCl6−xO] octahedra assemble .

Pharmacokinetics

It’s worth noting that this compound is a transition metal and, like other metals, its bioavailability can be influenced by various factors such as its chemical form and the presence of other substances .

Result of Action

The molecular and cellular effects of this compound’s action are most evident in its applications. For example, the formation of this compound oxide nanoparticles can lead to the development of high-power batteries with high Li-diffusion rates . In the context of steel production, the addition of this compound results in enhanced strength of the material .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the corrosion resistance of this compound-enhanced steel is crucial, and the addition of this compound has been shown to improve this property, potentially by making the grain structure of the steel finer . Furthermore, the formation and growth of this compound oxide nanoparticles can be influenced by factors such as reaction temperature .

Biochemical Analysis

Biochemical Properties

Niobium has unique physical and chemical properties that make it interact with various biomolecules . It is less reactive than typical metals but more reactive than less typical metals . This compound’s main valency is 5, despite having two electrons in the outermost shell . This characteristic influences its interaction with enzymes, proteins, and other biomolecules.

Cellular Effects

This compound pentoxide has been reported as a promising surface-enhanced Raman scattering active semiconductor substrate, which could have implications for biochemical detection .

Molecular Mechanism

This compound’s mechanism of action at the molecular level is complex and multifaceted. It is known to form oxides, hydrides, nitrides, and carbides, which can influence its interactions with biomolecules . This compound pentoxide, for example, can be prepared by hydrolyzing solutions of alkali-metal niobates or this compound pentachloride .

Metabolic Pathways

It is known that this compound can be converted into volatile species via photochemical reduction in formic acid solution .

Scientific Research Applications

Niobium has a wide range of applications in various fields:

Chemistry: this compound compounds are used as catalysts in chemical reactions.

Biology: this compound is used in medical implants due to its biocompatibility.

Medicine: this compound alloys are used in medical devices such as pacemakers.

Industry: this compound is used in the production of high-strength low-alloy steel, superconducting magnets, and aerospace components.

Comparison with Similar Compounds

Tantalum: Tantalum is a rare, hard, blue-gray, lustrous transition metal that is highly corrosion-resistant.

Zirconium: Zirconium is a lustrous, grey-white, strong transition metal that resembles titanium.

Comparison:

Density: Niobium has a density of 8.57 grams per cubic centimeter, while tantalum has a density of 16.65 grams per cubic centimeter.

Melting Point: this compound has a melting point of 2477 degrees Celsius, whereas tantalum has a melting point of 2996 degrees Celsius.

Applications: While both this compound and tantalum are used in high-strength alloys and electronics, this compound is more commonly used in superconducting magnets and aerospace components, whereas tantalum is predominantly used in capacitors for electronic devices.

This compound’s unique properties, such as its lower density and higher ductility compared to tantalum, make it particularly valuable in applications requiring lightweight and strong materials .

Synthesis routes and methods

Procedure details

NbxCe1-xO2 where x is from about 0.02 to about 0.05 was prepared by the following procedure. A solution of niobium ethoxide was prepared in n-butanol solvent in a low moisture and low oxygen environment to prevent hydrolysis of the niobium ethoxide with moisture present in the air. A partial solution/emulsion of cerium (III) 2-ethyl hexanoate in n-butanol was prepared. Then, the niobium ethoxide solution is admixed with the cerium 2-ethyl hexanoate solution/emulsion in an amount to provide a desired solid solution of about 2 to 5 mole percent niobium dopant. Then, the solution/emulsion mixture was then dried at about 110° C. in air to begin to transform the gel into powder. Next, the dried material was thermally decomposed by calcination at about 650° C. in air to form the solid solution of metal oxides powder agglomerate. The metal oxide powder was then deagglomerated by high frequency vibration through sonication in a MEK-ethanol solution containing a small amount of fish oil to result in an average particle size powder of about 0.8 microns.

Customer Q & A

Q1: What makes niobium suitable for high-performance applications?

A1: this compound possesses exceptional properties desirable for demanding applications:

• Superconductivity: this compound becomes a superconductor at cryogenic temperatures, making it valuable for particle accelerators like the Large Electron-Positron Collider (LEP). CERN has pioneered the development of reliable superconducting cavities made from bulk this compound and this compound-sputtered copper. []
• High Melting Point: this compound boasts a high melting point exceeding 1000°C, making it suitable for high-temperature applications, such as in discharge lamps. []
• Strength at Elevated Temperatures: this compound alloys exhibit impressive strength at high temperatures. Research shows that adding chromium and zirconium significantly enhances the elevated-temperature strength of this compound, opening avenues for applications in demanding environments. []

Q2: How can the microstructure of this compound be controlled during processing?

A2: Controlling the microstructure of this compound is crucial for optimizing its properties.

• Electron Beam Welding: This technique is vital for joining this compound components, as demonstrated in the development of this compound bellows for beamline connections. A high-speed, focused electron beam minimizes heat input, reducing grain growth and preserving formability. []

Q3: What challenges are associated with processing this compound?

A3: Despite its advantages, processing this compound presents certain challenges:

• Oxidation Resistance: this compound is susceptible to oxidation, especially at elevated temperatures. To address this, protective coatings or alloys with improved oxidation resistance are being explored. For instance, using materials with higher oxidation resistance than this compound for specific components in discharge lamps is one solution. []
• Density Inhomogeneities: Producing highly homogeneous this compound components can be challenging. Studies on Hot Isostatically Pressed (HIPed) this compound for space applications like the Satellite Test of the Equivalence Principle (STEP) revealed density variations, highlighting the need for improved fabrication techniques for achieving ultra-high homogeneity. []

Q4: What are some notable chemical properties of this compound?

A4: this compound exhibits diverse reactivity:

• Complex Formation: this compound readily forms complexes with various ligands. Research highlights the coordination chemistry of this compound(V) with ligands like N-phenylbenzohydroxamic acid and 4-(2-pyridylazo)resorcinol. [] These complexes exhibit distinct spectroscopic properties, aiding in the development of analytical methods for this compound determination.
• Redox Chemistry: this compound can exist in various oxidation states, leading to rich redox chemistry. Studies on (5,10,15,20-tetraphenylporphinato)this compound(V) complexes reveal intriguing electrochemical behavior, with this compound(V) reduction occurring before ligand reduction. []
• Catalytic Activity: this compound complexes, particularly low-valent this compound(III) species, demonstrate promising catalytic activity. They efficiently catalyze [2+2+2] cycloaddition reactions of alkynes and alkenes, offering a new synthetic route to cyclohexa-1,3-dienes. []

Q5: How is the structure of this compound compounds characterized?

A5: A combination of techniques is employed for structural characterization:

• X-ray Diffraction: This technique reveals the crystal structure of this compound compounds, providing insights into their arrangement at the atomic level. []
• Spectroscopy: Infrared (IR), Nuclear Magnetic Resonance (NMR), and X-ray Photoelectron Spectroscopy (XPS) offer information about bonding, electronic structure, and elemental composition. For example, XPS analysis revealed the presence of low-valence this compound oxides (NbO2 and NbO) in this compound anodes used for capacitors, impacting their performance. []

Q6: What are the uses of this compound in capacitors?

A6: this compound's ability to form a stable oxide layer makes it suitable for capacitors:

• Dielectric Layer: this compound oxide (Nb2O5) serves as the dielectric layer in this compound capacitors. The stability of this layer significantly influences capacitor performance. [] Research focuses on optimizing the formation process to achieve a stable dielectric film with high capacitance and low leakage current. [, ]

Q7: How is this compound used in steel manufacturing?

A7: this compound is a crucial microalloying element in steel production:

• Strength and Hardenability: Adding this compound to steel, even in small amounts (e.g., 0.095 wt.%), significantly enhances its strength and hardenability. [] This effect is attributed to the precipitation of this compound carbide (NbC) during solidification, refining the microstructure and improving mechanical properties. [, ]

Q8: What are the applications of this compound in biomedical materials?

A8: The biocompatibility of this compound makes it attractive for biomedical uses:

• Implants: this compound's biocompatibility makes it suitable for implants. Research is exploring the use of anodized, nanoporous this compound oxide layers on titanium implants for enhanced bioactivity and osseointegration. []
• Composites: this compound oxide additions (5 and 10 wt.%) to hydroxyapatite, a key component of bone, enhance its mechanical properties, particularly compressive strength. [] This finding holds promise for developing stronger and more durable bone replacement materials.

Q9: What are the emerging areas of research on this compound?

A9: Research on this compound continues to expand into new frontiers:

• Nanomaterials: The synthesis and applications of this compound-based nanomaterials, such as spiky this compound oxide nanoparticles, are gaining attention. These nanostructures show promise in catalysis and photocatalysis due to their unique morphology and electronic properties. []
• Energy Storage: Layered this compound phosphates are being explored as potential electrode materials for high-voltage supercapacitors. Their layered structure and the ability of this compound to exist in multiple oxidation states make them promising for energy storage applications. []